2-Chloro-5-nitrocinnamic acid

• IUPAC Name: (E)-3-(2-chloro-5-nitrophenyl)prop-2-enoic acid
• InChI: InChI=1S/C9H6ClNO4/c10-8-3-2-7(11(14)15)5-6(8)1-4-9(12)13/h1-5H,(H,12,13)/b4-1+
• InChI Key: IHTLKLSRRSWIGD-DAFODLJHSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C=CC(=O)O)Cl
• Isomeric SMILES: C1=CC(=C(C=C1[N+](=O)[O-])/C=C/C(=O)O)Cl
• Molecular Formula: C9H6ClNO4
• Molecular Weight: 227.60 g/mol
• CAS RN: 36015-19-7

Description

2-Chloro-5-nitrocinnamic acid is a chemical compound with the linear formula C9H6CLNO4. It has a molecular weight of 227.61. This compound is predominantly trans.

Synthesis Analysis

Unfortunately, there is limited information available on the synthesis of this compound. It is recommended to consult specialized literature or experts in this field for detailed synthesis procedures.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H6ClNO4/c10-8-3-2-7 (11 (14)15)5-6 (8)1-4-9 (12)13/h1-5H, (H,12,13)/b4-1+. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a solid at 20 degrees Celsius. It appears as a white to yellow to green powder or crystal. .

Scientific Research Applications

Synthesis and Chemical Properties

• A study by Havaldar et al. (2004) demonstrated the use of nitrocinnamic acid derivatives in the synthesis of complex organic compounds, highlighting their role in facilitating chemical reactions. Specifically, methoxy-5-nitrobenzaldehyde underwent Knoevenagel reaction with malonic acid to give nitrocinnamic acid derivatives (Havaldar, Bhise, & Burudkar, 2004).

• Baichurina et al. (2008) explored the reaction of α-nitrocinnamic acid esters with pyrrole, resulting in the formation of ethyl 3-aryl-2-nitro-3-(1H-pyrrol-2-yl)propanoates, indicating their potential in synthesizing β-phenylalanine derivatives, which are significant in pharmaceutical applications (Baichurina et al., 2008).

Biological and Pharmaceutical Research

• Cui et al. (2017) investigated para-substituted cinnamic acid derivatives, including 4-nitrocinnamic acid, for their inhibitory effects on tyrosinase, an enzyme involved in melanin production. This study highlights the potential of nitrocinnamic acid derivatives in developing novel tyrosinase inhibitors, which could be significant in treating hyperpigmentation disorders (Cui et al., 2017).

• Oruganti et al. (2017) focused on 2-Chloro-4-nitrobenzoic acid, a related compound, for its application in the treatment of HIV and boosting immune response in immune deficiency diseases. This study demonstrates the versatility of chloro-nitrobenzoic acid derivatives in pharmaceutical applications (Oruganti et al., 2017).

Material Science and Analytical Applications

• Smith and Wermuth (2009) described the sodium salt of trans-2-nitrocinnamic acid as a component in a one-dimensional coordination polymer. This highlights its potential use in material science, particularly in the development of novel polymeric materials (Smith & Wermuth, 2009).

• Calvano et al. (2016) utilized 4-Chloro-α-cyanocinnamic acid in matrix-assisted laser desorption/ionization mass spectrometry for detecting cyanocobalamin in foodstuffs. This demonstrates the analytical applications of chloro-cyanocinnamic acid in food safety and quality control (Calvano, Ventura, Palmisano, & Cataldi, 2016).

Safety and Hazards

2-Chloro-5-nitrocinnamic acid is classified as causing skin irritation (H315) and serious eye irritation (H319). It may also cause respiratory irritation (H335). Precautionary measures include washing thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical advice if irritation persists.